Cas no 661464-97-7 (2-Octanol, 1-bromo-, acetate)

• Product Name: 2-Octanol, 1-bromo-, acetate
• CAS No: 661464-97-7
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 1703541
• PubChem ID: 101561702
• Update Time: 2025-04-21

2-Octanol, 1-bromo-, acetate Chemical and Physical Properties

Names and Identifiers

• 2-Octanol, 1-bromo-, acetate
• 661464-97-7
• DTXSID001306540
• 2-Octanol, 1-bromo-, 2-acetate

• Inchi： 1S/C10H19BrO2/c1-3-4-5-6-7-10(8-11)13-9(2)12/h10H,3-8H2,1-2H3
• InChI Key： KESNDGBWZFYHJX-UHFFFAOYSA-N
• SMILES： BrCC(CCCCCC)OC(C)=O

Computed Properties

• Exact Mass: 268.06743
• Monoisotopic Mass: 250.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53